Cas no 1803582-74-2 (1-(4-Phenylcyclohexyl)sulfanylethan-1-one)

• Product Name: 1-(4-Phenylcyclohexyl)sulfanylethan-1-one
• CAS No: 1803582-74-2
• MF: C₁₄H₁₈OS
• MW: 234.357122898102
• MDL: MFCD28505762
• CID: 4616102
• PubChem ID: 119031256
• Update Time: 2025-10-29

1-(4-Phenylcyclohexyl)sulfanylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[(4-phenylcyclohexyl)sulfanyl]ethan-1-one
• Ethanethioic acid, S-(4-phenylcyclohexyl) ester
• 1-(4-Phenylcyclohexyl)sulfanylethan-1-one

• MDL： MFCD28505762
• Inchi： 1S/C14H18OS/c1-11(15)16-14-9-7-13(8-10-14)12-5-3-2-4-6-12/h2-6,13-14H,7-10H2,1H3
• InChI Key： KSBGAXGPVWNQBI-UHFFFAOYSA-N
• SMILES： C(SC1CCC(C2=CC=CC=C2)CC1)(=O)C

Computed Properties

• Exact Mass: 234.108
• Monoisotopic Mass: 234.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2

Additional information on 1-(4-Phenylcyclohexyl)sulfanylethan-1-one

Introduction to 1-(4-Phenylcyclohexyl)sulfanylethan-1-one (CAS No. 1803582-74-2)

1-(4-Phenylcyclohexyl)sulfanylethan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential therapeutic applications. With the CAS number 1803582-74-2, this compound represents a fascinating molecule that combines a sulfonamide moiety with a bulky cyclohexyl group, which together contribute to its distinct chemical behavior and biological activity. The presence of the phenyl ring in the 4-position of the cyclohexane backbone further enhances its complexity, making it an intriguing subject for further investigation.

The molecular structure of 1-(4-Phenylcyclohexyl)sulfanylethan-1-one consists of a sulfanyl group (-S-) linked to an ethanone backbone, with the cyclohexyl and phenyl substituents attached strategically to modulate its interactions with biological targets. This configuration suggests potential applications in drug design, particularly in the development of molecules that require precise spatial orientation and binding affinity. The sulfonamide group is well-known for its role as a pharmacophore in numerous therapeutic agents, contributing to both solubility and bioavailability while also facilitating hydrogen bonding interactions.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds that incorporate cyclohexyl and phenyl groups due to their ability to enhance lipophilicity and metabolic stability. The combination of these features in 1-(4-Phenylcyclohexyl)sulfanylethan-1-one makes it a promising candidate for further study in the context of central nervous system (CNS) drugs, where blood-brain barrier penetration is often a critical factor. Preliminary computational studies have indicated that this compound may exhibit favorable pharmacokinetic profiles, which could translate into improved therapeutic efficacy.

One of the most compelling aspects of 1-(4-Phenylcyclohexyl)sulfanylethan-1-one is its potential as a scaffold for developing novel bioactive molecules. The sulfonamide moiety provides a versatile platform for derivatization, allowing chemists to modify various functional groups while retaining the core structural elements that contribute to biological activity. This flexibility has led to several innovative approaches in drug discovery, where small changes in the molecular structure can significantly alter potency, selectivity, and pharmacokinetic properties.

Recent advancements in medicinal chemistry have highlighted the importance of understanding molecular interactions at an atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating how 1-(4-Phenylcyclohexyl)sulfanylethan-1-one interacts with biological targets. These studies have revealed insights into its binding mode, which could inform the design of next-generation therapeutics with enhanced specificity and reduced side effects. For instance, one notable finding was the ability of this compound to form stable hydrogen bonds with key residues in protein targets, suggesting its potential as an inhibitor or modulator.

The synthesis of 1-(4-Phenylcyclohexyl)sulfanylethan-1-one presents both challenges and opportunities for synthetic chemists. The introduction of multiple stereocenters requires careful planning to ensure high enantiomeric purity, which is crucial for biological activity. Advances in asymmetric synthesis have provided new tools for constructing complex molecules like this one with high precision. Additionally, green chemistry principles are being increasingly applied to improve the sustainability of synthetic routes, reducing waste and minimizing hazardous byproducts.

The pharmacological profile of 1-(4-Phenylcyclohexyl)sulfanylethan-1-one is still under active investigation, but initial studies have shown promising results in several disease models. For example, preclinical trials have demonstrated its potential as an anti-inflammatory agent by modulating key signaling pathways involved in immune responses. Furthermore, its ability to cross the blood-brain barrier suggests it may be useful in treating neurological disorders where access to CNS targets is limited by this barrier.

The development of novel drug candidates often involves a multidisciplinary approach, combining expertise from organic chemistry, medicinal chemistry, pharmacology, and bioinformatics. In the case of 1-(4-Phenylcyclohexyl)sulfanylethan-1-one, collaboration between academic researchers and industry scientists has been crucial in advancing its potential from a laboratory compound to a viable therapeutic agent. This interdisciplinary effort has not only accelerated discovery but also fostered innovation through the integration of diverse perspectives and methodologies.

The future prospects for 1-(4-Phenylcyclohexyl)sulfanylethan-1-one are exciting and multifaceted. As our understanding of disease mechanisms continues to evolve, so too does our capacity to design molecules that target them more effectively. By leveraging cutting-edge technologies such as artificial intelligence (AI) for drug discovery and high-throughput screening techniques, researchers are poised to uncover new applications for this compound and related derivatives.

In conclusion,1-(4-Phenylcyclohexyl)sulfanylethan-1-one (CAS No. 1803582-74-2) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for medicine and biology. Its unique structural features make it an excellent candidate for further exploration as a scaffold for developing novel therapeutics across multiple therapeutic areas. With continued research and development, this compound holds great promise for improving human health through innovative drug design strategies.